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An In-depth Technical Guide to 2,3-Dihydro-1H-
indole-7-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dihydro-1H-indole-7-carboxylic acid, also known as indoline-7-carboxylic acid, is a

heterocyclic compound with a molecular formula of C₉H₉NO₂. It belongs to the indoline class of

organic molecules, which are characterized by a fused benzene and pyrrolidine ring system.

This scaffold is a common motif in a variety of biologically active compounds and natural

products, making its derivatives, including 2,3-dihydro-1H-indole-7-carboxylic acid, of

significant interest to the pharmaceutical and agrochemical industries. This technical guide

provides a comprehensive overview of the known physical and chemical properties of this

compound, along with relevant experimental protocols and an exploration of its potential

biological significance.

Physicochemical Properties
The physicochemical properties of 2,3-dihydro-1H-indole-7-carboxylic acid are crucial for its

handling, formulation, and potential applications in drug discovery and development. The
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available data, including experimental and predicted values, are summarized in the tables

below.

Table 1: General and Physical Properties
Property Value Source

CAS Number 15861-40-2 [1]

Molecular Formula C₉H₉NO₂ [1]

Molecular Weight 163.17 g/mol [1]

Appearance Solid -

Melting Point 156 °C (decomposes) [2]

Boiling Point (Predicted) 356.3 ± 31.0 °C [2]

Density (Predicted) 1.283 ± 0.06 g/cm³ [2]

Table 2: Chemical and Pharmacokinetic Properties
Property Value Source

pKa (Predicted) 1.87 ± 0.20 [2]

LogP (Predicted) 1.3528 [3]

Topological Polar Surface Area

(TPSA)
49.33 Å² [3]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 1 [3]

Synthesis and Experimental Protocols
A documented method for the synthesis of 2,3-dihydro-1H-indole-7-carboxylic acid involves

the hydrolysis of 7-cyanoindoline.
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Experimental Protocol: Synthesis of 2,3-Dihydro-1H-
indole-7-carboxylic Acid
Materials:

7-cyanoindoline

50% aqueous sulfuric acid

24% aqueous sodium hydroxide

6N hydrochloric acid

Ethyl acetate

Procedure:

A mixture of 7-cyanoindoline (4.32 g) and 50% aqueous sulfuric acid (40 mL) is stirred at

110-120 °C for 5.5 hours.

The reaction mixture is then cooled to 5 °C.

The pH of the mixture is adjusted to 7-8 with 24% aqueous sodium hydroxide.

The mixture is washed with ethyl acetate.

The aqueous layer is separated and its pH is adjusted to 2.5-3.0 with 6N hydrochloric acid.

The resulting precipitate is collected by filtration to yield 2,3-dihydro-1H-indole-7-
carboxylic acid (3.25 g).
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Synthesis of 2,3-Dihydro-1H-indole-7-carboxylic Acid

7-Cyanoindoline +
50% H₂SO₄

Stir at 110-120 °C
for 5.5 hours

Cool to 5 °C

Adjust pH to 7-8
with 24% NaOH

Wash with
Ethyl Acetate

Separate Aqueous Layer

Adjust pH to 2.5-3.0
with 6N HCl

Precipitate Collection
(2,3-Dihydro-1H-indole-

7-carboxylic acid)
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Potential Areas of Biological Investigation for Indole Derivatives

Indole Derivatives

Modulation of
Signaling Pathways

Enzyme Inhibition

PI3K/Akt/mTOR Pathway NF-κB Pathway IDO1/TDO Inhibition

Cancer Therapy Immunotherapy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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